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Compound of Interest

Compound Name: 1,1-Dibromocyclopropane

Cat. No.: B14071962

Essential Safety and Handling Guide for 1,1-
Dibromocyclopropane

Disclaimer: A specific Safety Data Sheet (SDS) for 1,1-Dibromocyclopropane (CAS No. 3591-
34-2) is not readily available in public databases. The following guidance is based on the
known properties of the compound, safety protocols for structurally similar brominated and
cyclopropane derivatives, and general best practices for handling hazardous laboratory
chemicals. It is imperative to conduct a thorough risk assessment before handling this chemical
and to consult with your institution's Environmental Health and Safety (EHS) department.

Physicochemical and Hazard Data

Limited quantitative data is available for 1,1-Dibromocyclopropane. The following table
summarizes known and inferred information. Researchers should handle this compound with
caution, assuming it may be toxic, irritant, and environmentally hazardous.
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Property

Value

Molecular Formula

CsHaBr2

Molecular Weight 199.87 g/mol [1]
CAS Number 3591-34-2[1]
Appearance Data not available; likely a liquid.
Boiling Point Data not available.
Density Data not available.
Expected to be insoluble in water and soluble in
Solubility organic solvents like chloroform and methanol.

[2]

GHS Hazard Statements

Not classified. Based on analogous compounds,
may cause skin irritation (H315), serious eye
irritation (H319), and may cause respiratory
irritation (H335).[3] May be harmful if swallowed

and hazardous to the aquatic environment.

GHS Pictograms

Not assigned. Based on analogous compounds,
the following may be relevant: irritant, Health

Hazard, Environmental Hazard.

Operational and Disposal Plans
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure when handling 1,1-

Dibromocyclopropane.
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Protection Type

Recommended Equipment

Eye and Face Protection

Chemical safety goggles and a face shield are
required. Eyewear must meet appropriate
national standards (e.g., ANSI Z87.1 in the US).
A face shield should be worn over goggles when

there is a risk of splashing.

Skin and Body Protection

A chemical-resistant and flame-retardant lab
coat must be worn and fully buttoned. Long

pants and closed-toe shoes are mandatory.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile or
neoprene) are required. Given the potential for
reactivity, consider double-gloving. Always
consult the glove manufacturer's chemical
resistance guide and inspect gloves before each

use.[4]

Respiratory Protection

A NIOSH-approved respirator with an organic
vapor cartridge is required if working outside of
a fume hood or if exposure limits are likely to be
exceeded. A formal respiratory protection
program, including fit testing, is necessary for

respirator use.

Operational Plan: Step-by-Step Guidance

1. Preparation and Engineering Controls:

o Ventilation: All handling of 1,1-Dibromocyclopropane must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

o Emergency Equipment: Ensure a safety shower and eyewash station are readily accessible

and have been recently tested.

» Spill Kit: Have a spill kit containing inert absorbent material (e.g., sand, vermiculite), and

designated hazardous waste containers readily available. Do not use combustible materials

to absorb spills.
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Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[1]
. Safe Handling Procedures:

Receiving: Upon receipt, transport the chemical in a secondary container to the laboratory.
Inspect the container for any signs of damage or leakage within a fume hood.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep
the container tightly closed.

Dispensing: Use spark-proof tools for transferring the liquid. Ground and bond containers
when transferring large volumes to prevent static discharge.

Experimental Use: Work with the smallest quantity of the chemical necessary for the
experiment.

. Post-Handling Procedures:

Decontamination: Decontaminate all work surfaces and equipment after use. A detergent
solution is appropriate for general cleaning.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

Emergency Procedures
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately flush the skin with plenty of soap
i and water for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

In the case of a significant spill, evacuate the
Large Spill area immediately and contact your institution's

EHS department.

For minor spills, absorb the material with an
) inert absorbent, such as vermiculite or sand.
Small Spill I .
Collect the absorbed material into a designated

hazardous waste container.

Disposal Plan

The disposal of 1,1-Dibromocyclopropane must be handled as halogenated hazardous
waste.

1. Waste Segregation and Collection:
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Chemical Waste: All solutions and unused portions of 1,1-Dibromocyclopropane must be
collected as hazardous waste.

Contaminated Materials: Any materials that have come into contact with the chemical,
including gloves, absorbent pads, and disposable labware, must also be disposed of as
hazardous waste.

Containers: Collect waste in a designated, properly labeled, and sealed container that is
compatible with the chemical. The container should be labeled "Halogenated Organic Waste"
and specify "1,1-Dibromocyclopropane.[5][6] Do not overfill the container.

. Storage of Waste:

Secondary Containment: Store waste containers in a secondary containment unit to mitigate
the impact of potential spills.

Storage Area: The designated storage area for hazardous waste should be clearly marked,
secure, and well-ventilated.

. Final Disposal:

Regulatory Compliance: All hazardous waste must be disposed of through your institution's
EHS office or a licensed hazardous waste contractor.[6]

Prohibition: Never dispose of 1,1-Dibromocyclopropane or contaminated materials in the
standard trash or down the sanitary sewer.

Mandatory Visualization

The following diagram illustrates the logical workflow for the safe handling of 1,1-

Dibromocyclopropane.
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Caption: Workflow for the safe handling of 1,1-Dibromocyclopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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